Cas no 874219-40-6 ((3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid)
(3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid
- 3-Fluoro-5-(4-morpholinylcarbonyl)benzeneboronic acid
- (3-Fluoro-5-(morpholine-4-carbonyl)-phenyl)boronic acid
- [3-fluoro-5-(morpholine-4-carbonyl)phenyl]boronic acid
- 3-Fluoro-5-(morpholin-4-ylcarbonyl)benzeneboronic acid
- 3-Fluoro-5-(morpholine-4-carbonyl)phenylboronic acid
- DTXSID90660213
- I12388
- A842157
- 874219-40-6
- MFCD08235057
- CS-0174477
- BS-24135
- 3-Fluoro-5-(4-morpholinylcarbonyl)phenylboronic acid, AldrichCPR
- AM87322
- AKOS015853033
- (3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronicacid
-
- MDL: MFCD08235057
- Inchi: 1S/C11H13BFNO4/c13-10-6-8(5-9(7-10)12(16)17)11(15)14-1-3-18-4-2-14/h5-7,16-17H,1-4H2
- InChI Key: JTGJWGMJQRLWIY-UHFFFAOYSA-N
- SMILES: FC1C=C(B(O)O)C=C(C=1)C(N1CCOCC1)=O
Computed Properties
- Exact Mass: 253.09200
- Monoisotopic Mass: 253.0921662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 70Ų
Experimental Properties
- Melting Point: 145-147
- PSA: 70.00000
- LogP: -1.08420
(3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid Security Information
- Hazard Statement: Irritant/Keep Cold
-
Hazardous Material Identification:
(3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 228397-1g |
3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid |
874219-40-6 | 95% | 1g |
£150.00 | 2022-02-28 | |
| Fluorochem | 228397-5g |
3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid |
874219-40-6 | 95% | 5g |
£450.00 | 2022-02-28 | |
| Fluorochem | 228397-10g |
3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid |
874219-40-6 | 95% | 10g |
£750.00 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F855854-500mg |
3-Fluoro-5-(morpholine-4-carbonyl)phenylboronic acid |
874219-40-6 | 98% | 500mg |
¥1,345.00 | 2022-01-11 | |
| Apollo Scientific | PC4619-1g |
3-Fluoro-5-(morpholin-4-ylcarbonyl)benzeneboronic acid |
874219-40-6 | 98% | 1g |
£140.00 | 2023-09-01 | |
| TRC | F595903-100mg |
3-Fluoro-5-(morpholine-4-carbonyl)phenylboronic acid |
874219-40-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F595903-250mg |
3-Fluoro-5-(morpholine-4-carbonyl)phenylboronic acid |
874219-40-6 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | F595903-500mg |
3-Fluoro-5-(morpholine-4-carbonyl)phenylboronic acid |
874219-40-6 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | F595903-1g |
3-Fluoro-5-(morpholine-4-carbonyl)phenylboronic acid |
874219-40-6 | 1g |
$207.00 | 2023-05-18 | ||
| Matrix Scientific | 095530-250mg |
(3-Fluoro-5-(morpholine-4-carbonyl)-phenyl)boronic acid, 98% |
874219-40-6 | 98% | 250mg |
$265.00 | 2023-09-10 |
(3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on (3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid
Introduction to (3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic Acid (CAS No. 874219-40-6)
(3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid is a specialized organic compound with the CAS number 874219-40-6. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential applications in drug development. Boronic acids are known for their versatility in medicinal chemistry, particularly in the synthesis of protease inhibitors and other therapeutic agents. The presence of both a fluoro substituent and a morpholine-4-carbonyl group in the phenyl ring imparts distinct electronic and steric characteristics, making this compound a valuable intermediate in the design of novel pharmacophores.
The structural motif of (3-fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid is particularly intriguing because it combines elements that are frequently explored in modern drug discovery. The fluoro group, for instance, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In contrast, the morpholine-4-carbonyl moiety introduces a nitrogen-rich scaffold that can enhance solubility and bioavailability, which are critical factors in the development of effective therapeutics. This combination suggests that the compound may exhibit properties that are advantageous for medicinal applications.
In recent years, there has been a surge in research focused on boronic acid derivatives due to their role as key intermediates in Suzuki-Miyaura cross-coupling reactions. These reactions are widely employed in the synthesis of complex organic molecules, including many drugs currently on the market. The boronic acid functional group in (3-fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid makes it an excellent candidate for such transformations, enabling the construction of diverse molecular architectures with potential therapeutic relevance.
One of the most compelling aspects of this compound is its potential utility in the development of targeted therapies. The specific arrangement of atoms in (3-fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid may facilitate interactions with biological targets such as enzymes or receptors, thereby modulating cellular processes. For example, boronic acids have been successfully incorporated into inhibitors of various proteases, including those implicated in inflammatory diseases and cancer. The unique features of this compound may make it a promising candidate for designing next-generation inhibitors with improved selectivity and efficacy.
The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their ability to enhance drug properties such as lipophilicity, metabolic stability, and binding affinity. The incorporation of a fluoro substituent into (3-fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid aligns with this trend, suggesting that it could be used to develop drugs with enhanced pharmacological profiles. Additionally, the presence of a morpholine ring provides a scaffold that can be further modified to optimize biological activity and reduce toxicity.
Recent studies have also highlighted the role of boronic acids in therapeutic applications beyond protease inhibition. For instance, boron-containing compounds have shown promise in targeted radiation therapy, where they can be used to deliver radiation selectively to cancer cells. While (3-fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid is not directly used in such applications at present, its structural features may inspire new approaches in radiopharmaceutical development.
The synthesis of (3-fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of both fluorine and morpholine moieties necessitates careful selection of reagents and catalysts to ensure high yields and purity. Advances in synthetic methodologies have made it increasingly feasible to produce complex boronic acids like this one on a scalable basis, which is essential for pharmaceutical applications.
In conclusion, (3-fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid (CAS No. 874219-40-6) represents an exciting opportunity for innovation in drug discovery. Its unique structural features, combined with its potential utility in various synthetic transformations, make it a valuable tool for medicinal chemists. As research continues to uncover new applications for boronic acid derivatives, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.
874219-40-6 ((3-Fluoro-5-(morpholine-4-carbonyl)phenyl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)